2-Amino-3,5-dimethylbenzaldehyde

• IUPAC Name: 2-amino-3,5-dimethylbenzaldehyde
• InChI: InChI=1S/C9H11NO/c1-6-3-7(2)9(10)8(4-6)5-11/h3-5H,10H2,1-2H3
• InChI Key: PSDMVINPHZQMGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C=O)N)C
• Molecular Formula: C9H11NO
• DSSTOX Substance ID: DTXSID40665475
• Molecular Weight: 149.19 g/mol
• CAS RN: 70128-12-0

Description

2-Amino-3,5-dimethylbenzaldehyde (CAS# 70128-12-0) is a useful research chemical. It has a molecular weight of 149.19 and a molecular formula of C9H11NO. The IUPAC name for this compound is 2-amino-3,5-dimethylbenzaldehyde.

Synthesis Analysis

While specific synthesis methods for 2-Amino-3,5-dimethylbenzaldehyde were not found, a related compound, 2-amino-3,5-dibromobenzaldehyde, has been synthesized from o-nitrobenzaldehyde using an iron powder/glacial acetic acid system. This method resulted in high yield and purity.

Molecular Structure Analysis

The molecular structure of 2-Amino-3,5-dimethylbenzaldehyde consists of a benzene ring substituted with two methyl groups, an amino group, and a formyl group. The canonical SMILES representation is CC1=CC(=C(C(=C1)C=O)N)C.

Physical And Chemical Properties Analysis

2-Amino-3,5-dimethylbenzaldehyde has a boiling point of 278.3±28.0 ℃ at 760 mmHg and a density of 1.1±0.1 g/cm^3. It has a complexity of 147 and a topological polar surface area of 43.1.

Scientific Research Applications

Synthesis Methods and Chemical Reactions

• Synthesis Techniques : 2-Amino-3,5-dimethylbenzaldehyde has been synthesized through various methods. For instance, Wu Yu-long (2008) described the synthesis of 3,5-dimethylbenzaldehyde, a related compound, using mixed xylene and CO under the catalysis of powdery and anhydrous AlCl3, achieving a high yield of over 98% (Wu Yu-long, 2008). Similarly, Wang Wei-guo (2007) explored a carbonylating synthesis method for 3,5-dimethylbenzaldehyde using o-xylene and CO, resulting in a final yield of approximately 98% (Wang Wei-guo, 2007).

• Chemical Reactions and Properties : The compound has been utilized in various chemical reactions. For example, Hantzsch synthesis of dihydropyridines was studied by Mirela Filipan-Litvić et al. (2007), where o-methoxy-benzaldehyde produced an unusual formation of a substituted pyran rather than the expected 1,4-DHP under typical Hantzsch reaction conditions (Mirela Filipan-Litvić et al., 2007). Additionally, the study of zero-field splitting in molecules like dimethylbenzaldehydes by C. Mijoule (1981) showed the impact of second-order spin—orbit coupling with different states, indicating complex electronic properties (C. Mijoule, 1981).

Biocatalysis and Environmental Applications

• Biocatalytic Systems : The two-liquid phase concept for biocatalysis was explored by B. Bühler et al. (2003), where recombinant Escherichia coli cells were used to catalyze the multistep oxidation of pseudocumene to 3,4-dimethylbenzaldehyde, demonstrating an efficient method for producing specific aldehydes (B. Bühler et al., 2003).

• Environmental Studies : Research by G. El Dib et al. (2008) on the UV absorption cross-sections of dimethylbenzaldehydes, including 3,5-dimethylbenzaldehyde, provided insights into their potential photolysis in the troposphere, highlighting their environmental impact (G. El Dib et al., 2008).

Safety and Hazards

While specific safety data for 2-Amino-3,5-dimethylbenzaldehyde was not found, it is generally recommended to handle chemicals with care, using appropriate personal protective equipment.